Cas no 100665-42-7 (Ganoderenic acid C)

Ganoderenic acid C Properties

Names and Identifiers

• Lanosta-8,20(22)-dien-26-oicacid, 3,7,15-trihydroxy-11,23-dioxo-, (3b,7b,15a,20E)-
• (3beta,7beta,15alpha,20E)-3,7,15-Trihydroxy-11,23-dioxo-lanosta-8,20(22)-dien-26-oic acid
• Ganoderenic acid c
• (20E)-3β,7β,15α-Trihydroxy-11,23-dioxo-5α-lanosta-8,20(22)-dien-26-oic acid
• (Z)-2-Methyl-4-oxo-6-[(3S,5R,7S,10S,13R,14R,15S,17R)-3,7,15-trihydroxy-4,4,10,13,14-pentamethyl-11-o

• InChIKey： DIEUZIPSDUGWLD-NNKYHUIWSA-N
• Inchi： 1S/C30H44O7/c1-15(10-17(31)11-16(2)26(36)37)18-12-23(35)30(7)25-19(32)13-21-27(3,4)22(34)8-9-28(21,5)24(25)20(33)14-29(18,30)6/h10,16,18-19,21-23,32,34-35H,8-9,11-14H2,1-7H3,(H,36,37)/b15-10-/t16?,18-,19+,21+,22+,23+,28+,29-,30+/m1/s1
• SMILES： O([H])[C@@]1([H])C([H])([H])[C@]([H])(/C(=C(/[H])\C(C([H])([H])C([H])(C(=O)O[H])C([H])([H])[H])=O)/C([H])([H])[H])[C@@]2(C([H])([H])[H])C([H])([H])C(C3=C([C@]([H])(C([H])([H])[C@@]4([H])C(C([H])([H])[H])(C([H])([H])[H])[C@]([H])(C([H])([H])C([H])([H])[C@@]43C([H])([H])[H])O[H])O[H])[C@@]21C([H])([H])[H])=O

Computed Properties

• Exact Mass: 516.308704g/mol
• Surface Charge: 0
• XLogP3: 2.7
• Hydrogen Bond Donor Count: 4
• Hydrogen Bond Acceptor Count: 7
• Rotatable Bond Count: 5
• Monoisotopic Mass: 516.308704g/mol
• Monoisotopic Mass: 516.308704g/mol
• Topological Polar Surface Area: 132Ų
• Heavy Atom Count: 37
• Complexity: 1090
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 8
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• Molecular Weight: 516.7

Experimental Properties

• LogP: 3.84340
• PSA: 132.13000
• Solubility: Almost insoluble (0.038 g/l) (25 º C),
• Color/Form: Powder
• Density: 1.24±0.1 g/cm3 (20 ºC 760 Torr),

Related Categories

• Triterpenoids